Cas no 859954-70-4 (1H-Purine-2,8(3H,7H)-dione,1,6-dimethyl-)

1H-Purine-2,8(3H,7H)-dione,1,6-dimethyl- structure
859954-70-4 structure
Product Name:1H-Purine-2,8(3H,7H)-dione,1,6-dimethyl-
CAS No:859954-70-4
MF:C7H8N4O2
MW:180.16402053833
CID:718098
PubChem ID:45120813
Update Time:2025-04-19

1H-Purine-2,8(3H,7H)-dione,1,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,8(3H,7H)-dione,1,6-dimethyl-
    • 859954-70-4
    • 1,6-Dimethyl-1H-purine-2,8(3H,7H)-dione
    • 1,6-dimethyl-2,3,7,8-tetrahydro-1H-purine-2,8-dione
    • Inchi: 1S/C7H8N4O2/c1-3-4-5(9-6(12)8-4)10-7(13)11(3)2/h1-2H3,(H2,8,9,10,12,13)
    • InChI Key: YDEDPEUPZMOWEP-UHFFFAOYSA-N
    • SMILES: O=C1N=C2C(=C(C)N1C)NC(N2)=O

Computed Properties

  • Exact Mass: 180.065
  • Monoisotopic Mass: 180.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.8A^2
  • XLogP3: -0.9
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